Cas no 1269292-40-1 (2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride)

• Product Name: 2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride
• CAS No: 1269292-40-1
• MF: C₇H₁₈ClN₃
• MW: 179.690920352936
• CID: 1082868
• PubChem ID: 71711145
• Update Time: 2025-05-25

2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride
• 2-(1-methylpyrrolidin-2-yl)ethylhydrazine,hydrochloride
• DTXSID20856824
• Pyrrolidine, 2-(2-hydrazinylethyl)-1-methyl-, hydrochloride (1:1)
• 2-(1-methylpyrrolidin-2-yl)ethylhydrazine;hydrochloride
• 2-(2-Hydrazinylethyl)-1-methylpyrrolidinehydrochloride
• 2-(2-Hydrazinylethyl)-1-methylpyrrolidine--hydrogen chloride (1/1)
• CS-0301002
• 1269292-40-1
• AKOS022172772

• MDL： MFCD18801136
• Inchi： 1S/C7H17N3.ClH/c1-10-6-2-3-7(10)4-5-9-8;/h7,9H,2-6,8H2,1H3;1H
• InChI Key： FINSQCLIXAZYAO-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CCCC1CCNN

Computed Properties

• Exact Mass: 179.1189253g/mol
• Monoisotopic Mass: 179.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3Ų

Additional information on 2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride

Latest Research on 2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride (CAS: 1269292-40-1) in Chemical Biology and Pharmaceutical Applications

2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride (CAS: 1269292-40-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its chemical properties, synthetic applications, and biological activities.

One of the key areas of investigation has been the role of 2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride in the synthesis of hydrazone derivatives, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of hydrazone-based inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's hydrazine moiety facilitates the formation of stable hydrazone linkages, making it a valuable reagent in medicinal chemistry.

In addition to its synthetic applications, recent research has highlighted the compound's potential as a precursor for the development of CNS-active agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride exhibited moderate affinity for dopamine receptors, suggesting possible applications in neurological disorders. The study utilized molecular docking and in vitro assays to validate these findings, providing a foundation for further optimization.

Another notable advancement is the use of this compound in the design of prodrugs. Researchers have leveraged its hydrazine functionality to create pH-sensitive prodrugs that release active therapeutic agents in targeted environments, such as tumor tissues. A recent publication in ACS Chemical Biology (2024) detailed the successful application of this strategy in a mouse model, demonstrating enhanced drug delivery efficiency and reduced off-target effects.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride. Issues such as metabolic stability and bioavailability are currently under investigation, with several research groups exploring structural modifications to address these limitations. Collaborative efforts between academic and industrial researchers are expected to drive further progress in this area.

In conclusion, 2-(2-Hydrazinylethyl)-1-methylpyrrolidine hydrochloride (CAS: 1269292-40-1) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its versatility in synthesis, potential CNS activity, and applications in prodrug design underscore its importance. Future studies will likely focus on refining its derivatives for clinical translation, paving the way for new therapeutic options.